(2,2-Difluoropropyl)hydrazine

Specification

• Molecular Formula: C3H8F2N2
• Molecular Weight: 110.11 g/mol
• IUPAC Name: 2,2-difluoropropylhydrazine
• Standard InChI: InChI=1S/C3H8F2N2/c1-3(4,5)2-7-6/h7H,2,6H2,1H3
• Standard InChI Key: VZSYEVOWFLOHLB-UHFFFAOYSA-N
• Canonical SMILES: CC(CNN)(F)F

Introduction

(2,2-Difluoropropyl)hydrazine is a chemical compound that belongs to the class of hydrazines, which are characterized by the presence of one or more hydrazine groups (-NH-NH2) attached to an organic group. This compound is specifically used in scientific research due to its applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Synthesis Methods

(2,2-Difluoropropyl)hydrazine hydrochloride can be synthesized through the reaction of 2,2-difluoropropylamine with hydrazine hydrate in the presence of hydrochloric acid. This method allows for the formation of the hydrazine group attached to the difluoropropyl moiety.

Characterization Techniques

The compound can be characterized using various analytical techniques, including infrared spectroscopy, nuclear magnetic resonance spectroscopy, and mass spectrometry. These methods help in confirming the structure and purity of the synthesized compound.

Antitumor and Antibacterial Activity

(2,2-Difluoropropyl)hydrazine hydrochloride has shown biological activity, including antitumor and antibacterial properties. It has been studied for its potential use as an anticancer agent, as it inhibits the growth of various cancer cell lines.

Handling Precautions

The compound can be toxic if ingested or inhaled in large amounts. It can irritate the skin and eyes, and prolonged exposure may cause respiratory problems. Therefore, appropriate safety precautions should be taken when handling it in scientific experiments.

Pharmaceutical and Agrochemical Applications

(2,2-Difluoropropyl)hydrazine hydrochloride serves as a reagent in organic synthesis and as a building block for pharmaceuticals and agrochemicals. Its potential as an anticancer agent and its role in materials science research are also being explored.

Materials Science

In materials science, the compound can be used as a component in the synthesis of new materials, including polymers and nanomaterials.

Current State of Research

Research on (2,2-difluoropropyl)hydrazine hydrochloride is ongoing, focusing on its applications in organic synthesis, materials science, and its potential as an anticancer agent. Future studies aim to develop safer and more environmentally friendly methods for synthesizing and using the compound.

Pharmaceuticals and Agrochemicals

The compound has potential applications in the pharmaceutical industry as a building block for new drugs and in agrochemicals as a precursor for new herbicides or insecticides.

Materials Science and Beyond

In materials science, it can contribute to the synthesis of novel materials. Additionally, there is potential for exploring its applications in energy and environmental science.

Applications of (2,2-Difluoropropyl)hydrazine

Field	Application
Pharmaceuticals	Building block for new drugs
Agrochemicals	Precursor for herbicides or insecticides
Materials Science	Component in synthesizing new materials
Cancer Research	Potential anticancer agent